![molecular formula C14H17ClN2O4 B7575268 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid](/img/structure/B7575268.png)
2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid, also known as telmisartan, is a drug that belongs to the class of angiotensin II receptor blockers (ARBs). Telmisartan is used to treat hypertension, cardiovascular diseases, and diabetic nephropathy. In addition, telmisartan has been studied for its potential therapeutic effects on various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Mechanism of Action
Telmisartan works by blocking the angiotensin II receptor type 1 (AT1) in the body. Angiotensin II is a hormone that causes vasoconstriction and increases blood pressure. By blocking the AT1 receptor, 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid reduces vasoconstriction and lowers blood pressure. In addition, 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid has been shown to have other effects, such as increasing insulin sensitivity and reducing oxidative stress.
Biochemical and Physiological Effects:
Telmisartan has been shown to have several biochemical and physiological effects. In addition to its blood pressure-lowering effects, 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid has been shown to improve insulin sensitivity and reduce oxidative stress. Telmisartan has also been shown to have anti-inflammatory and antioxidant properties, which may make it a potential therapeutic agent for various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid in lab experiments is its well-established safety profile. Telmisartan has been used in clinical trials for many years and has been shown to be safe and well-tolerated. In addition, 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid is relatively inexpensive and widely available. However, one limitation of using 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid research. One area of research is the potential therapeutic effects of 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid on various cancers. Telmisartan has been shown to inhibit the growth and metastasis of various cancer cell lines, and further research is needed to determine its potential as a cancer therapy. Another area of research is the potential neuroprotective effects of 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid in Alzheimer's disease and Parkinson's disease. Telmisartan has been shown to have anti-inflammatory and antioxidant properties, which may make it a potential therapeutic agent for these diseases. Finally, further research is needed to determine the potential of 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid as a therapeutic agent for various inflammatory diseases.
Synthesis Methods
Telmisartan can be synthesized through a multistep process that involves the condensation of 3-chlorobenzoic acid with 2-aminoacetic acid, followed by the acetylation of the resulting intermediate with acetic anhydride. The final step involves the reaction of the acetylated intermediate with isopropylamine to yield 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid.
Scientific Research Applications
Telmisartan has been extensively studied for its potential therapeutic effects on various diseases. In cancer research, 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid has been shown to inhibit the growth and metastasis of various cancer cell lines, including breast, lung, and prostate cancer cells. Telmisartan has also been studied for its potential neuroprotective effects in Alzheimer's disease and Parkinson's disease. In addition, 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid has been shown to have anti-inflammatory and antioxidant properties, which may make it a potential therapeutic agent for various inflammatory diseases.
properties
IUPAC Name |
2-[[2-[(3-chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17ClN2O4/c1-9(2)17(8-13(19)20)12(18)7-16-14(21)10-4-3-5-11(15)6-10/h3-6,9H,7-8H2,1-2H3,(H,16,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNWRLWFZEUSEIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CC(=O)O)C(=O)CNC(=O)C1=CC(=CC=C1)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.